Cas no 790263-54-6 (4-Chloro-2-(2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxopentanenitrile)

• Product Name: 4-Chloro-2-(2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxopentanenitrile
• CAS No: 790263-54-6
• MF: C₁₂H₉ClN₂OS
• MW: 264.730660200119
• CID: 5040543
• PubChem ID: 135600385
• Update Time: 2025-10-29

4-Chloro-2-(2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxopentanenitrile
• NE18523
• (Z)-2-(1,3-benzothiazol-2-yl)-4-chloro-3-hydroxypent-2-enenitrile
• 4-chloro-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopentanenitrile
• 4-Chloro-2-(2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxopentanenitrile

• Inchi： 1S/C12H9ClN2OS/c1-7(13)11(16)8(6-14)12-15-9-4-2-3-5-10(9)17-12/h2-5,7,16H,1H3/b11-8-
• InChI Key： UFUVMKZLCHFJTK-FLIBITNWSA-N
• SMILES： ClC(C)/C(=C(\C#N)/C1=NC2C=CC=CC=2S1)/O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 2.8
• Topological Polar Surface Area: 85.2

Additional information on 4-Chloro-2-(2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxopentanenitrile

Research Brief on 4-Chloro-2-(2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxopentanenitrile (CAS: 790263-54-6)

The compound 4-Chloro-2-(2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxopentanenitrile (CAS: 790263-54-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have demonstrated that this benzothiazole derivative exhibits promising inhibitory activity against several kinase targets, particularly in the context of cancer research. A 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of cyclin-dependent kinases (CDKs) with IC50 values in the low micromolar range, suggesting potential applications in oncology drug development.

The synthetic pathway for 790263-54-6 has been optimized in recent work, with a 2024 publication in Organic Process Research & Development describing a scalable, high-yield synthesis (78% overall yield) using a modified Knoevenagel condensation approach. This advancement addresses previous challenges in producing this compound at scale while maintaining purity standards required for pharmaceutical applications.

Structural-activity relationship (SAR) studies have revealed that the chloro and cyano groups at positions 4 and 3, respectively, are critical for maintaining biological activity. Computational modeling suggests these moieties participate in key hydrogen bonding interactions with kinase ATP-binding pockets. The benzothiazole core appears to contribute to both target binding and favorable pharmacokinetic properties.

Emerging research indicates potential applications beyond oncology. A 2024 preprint suggests activity against neurodegenerative disease targets, particularly in modulating tau protein aggregation. However, these findings require further validation in animal models. The compound's blood-brain barrier penetration, predicted by in silico models, supports this potential neurological application.

Current challenges in the development of 790263-54-6 include optimizing selectivity against closely related kinase family members and addressing moderate solubility issues. Several research groups are pursuing prodrug strategies or formulation approaches to enhance bioavailability. The compound's stability profile appears favorable, with accelerated stability testing showing less than 5% degradation under standard storage conditions over six months.

Future research directions include comprehensive toxicological profiling and further exploration of structure-activity relationships through systematic modification of the benzothiazole core. The compound's unique chemical scaffold continues to attract interest as a versatile building block for medicinal chemistry programs targeting multiple disease areas.